Cas no 1359702-23-0 (4-(Piperidin-3-ylmethyl)aniline dihydrochloride)

• Product Name: 4-(Piperidin-3-ylmethyl)aniline dihydrochloride
• CAS No: 1359702-23-0
• MF: C₁₂H₂₀Cl₂N₂
• MW: 263.206601142883
• MDL: MFCD08689576
• CID: 4816390
• Update Time: 2025-06-08

4-(Piperidin-3-ylmethyl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-3-ylmethyl)aniline dihydrochloride
• 3-(4-Aminobenzyl)piperidine dihydrochloride
• 4-Piperidin-3-ylmethyl-phenylamine dihysrochloride

• MDL： MFCD08689576
• Inchi： 1S/C12H18N2.2ClH/c13-12-5-3-10(4-6-12)8-11-2-1-7-14-9-11;;/h3-6,11,14H,1-2,7-9,13H2;2*1H
• InChI Key： YUZCIZMMYLLJNH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC(CC2C=CC(=CC=2)N)C1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 38

Additional information on 4-(Piperidin-3-ylmethyl)aniline dihydrochloride

Recent Advances in the Study of 4-(Piperidin-3-ylmethyl)aniline Dihydrochloride (CAS: 1359702-23-0)

The compound 4-(Piperidin-3-ylmethyl)aniline dihydrochloride (CAS: 1359702-23-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine and aniline functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug discovery and development.

One of the key areas of research involving 4-(Piperidin-3-ylmethyl)aniline dihydrochloride is its role as a building block in the synthesis of more complex pharmacologically active molecules. Its structural features, including the piperidine ring and the aniline moiety, make it a versatile intermediate for the development of compounds targeting G-protein-coupled receptors (GPCRs) and other critical biological pathways. Recent publications have highlighted its utility in the design of ligands for serotonin and dopamine receptors, which are implicated in a range of neurological and psychiatric disorders.

In addition to its synthetic applications, 4-(Piperidin-3-ylmethyl)aniline dihydrochloride has been investigated for its direct biological effects. Preliminary studies suggest that it may exhibit modulatory activity on specific enzyme systems, including kinases and phosphodiesterases, which are central to cellular signaling processes. These findings open up new avenues for exploring its potential as a therapeutic agent in diseases such as cancer, inflammation, and neurodegenerative disorders. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

The latest research also emphasizes the importance of optimizing the synthesis and purification processes for 4-(Piperidin-3-ylmethyl)aniline dihydrochloride to ensure high yield and purity, which are critical for its application in drug development. Advances in chromatographic techniques and crystallization methods have been reported to improve the scalability and reproducibility of its production. These technological improvements are expected to facilitate its broader use in both academic and industrial research settings.

In conclusion, 4-(Piperidin-3-ylmethyl)aniline dihydrochloride (CAS: 1359702-23-0) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its structural versatility and potential biological activities make it a valuable tool for drug discovery. Future studies should focus on further characterizing its mechanisms of action and exploring its therapeutic applications in greater detail. The ongoing research in this area underscores the compound's potential to contribute to the development of new and effective treatments for a variety of diseases.